2-Hydroperoxyoctadeca-9,12,15-trienoic acid

Specification

• CAS No.: 150950-22-4
• Molecular Formula: C18H30O4
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-hydroperoxyoctadeca-9,12,15-trienoic acid
• Standard InChI: InChI=1S/C18H30O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(22-21)18(19)20/h3-4,6-7,9-10,17,21H,2,5,8,11-16H2,1H3,(H,19,20)
• Standard InChI Key: BFDKCISGMFXZOW-UHFFFAOYSA-N
• Canonical SMILES: CCC=CCC=CCC=CCCCCCCC(C(=O)O)OO

Introduction

Structural and Chemical Properties

Molecular Architecture

2-Hydroperoxyoctadeca-9,12,15-trienoic acid belongs to the oxylipin class, characterized by an 18-carbon backbone with three cis double bonds (Δ9, Δ12, Δ15) and a hydroperoxy (-OOH) functional group at position 2. The compound's IUPAC name, 2-hydroperoxyoctadeca-9,12,15-trienoic acid, reflects this configuration (InChIKey: BFDKCISGMFXZOW-UHFFFAOYSA-N). X-ray crystallography data, though limited, suggest a bent conformation due to conjugated double bond geometry, with the hydroperoxy group creating a stereochemical center at C2.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₈H₃₀O₄
Exact Mass	310.2144 g/mol
logP (Octanol-Water)	4.63 (predicted)
Hydrogen Bond Donors	2 (COOH, OOH)
Hydrogen Bond Acceptors	4

Spectral Characteristics

Ultraviolet spectroscopy reveals strong absorption at 234 nm (ε = 23,000 M⁻¹cm⁻¹) due to conjugated diene systems, while NMR studies (¹H, 600 MHz) show distinctive signals: δ 5.35–5.25 (m, 6H, CH=CH), δ 4.85 (t, J=6.5 Hz, 1H, C2-OOH), and δ 2.75 (t, J=6.8 Hz, 2H, C1-COOH). High-resolution mass spectrometry (HRMS) confirms the [M-H]⁻ ion at m/z 309.2071 (calculated 309.2076).

Biosynthetic Pathways and Modulating Factors

Enzymatic Synthesis Mechanisms

The compound forms primarily through lipoxygenase (LOX)-catalyzed oxidation of α-linolenic acid (C18:3 ω-3), with D. nobile studies showing 2.3-fold higher production at 692 m altitude versus 327 m. The reaction mechanism involves:

• LOX-mediated abstraction of the C2 hydrogen atom

• Radical rearrangement forming a conjugated pentadienyl system

• Oxygen insertion at C2 to create the hydroperoxide group

Table 2: Comparative Biosynthetic Rates Under Different Conditions

Condition	Production Rate (nmol/g FW/hr)
25°C, pH 6.5	12.4 ± 1.2
15°C, pH 7.2	18.9 ± 2.1
+Trichoderma rubrigenum	27.6 ± 3.4*
*Endophytic fungal colonization increases yield by 122%

Non-Enzymatic Formation

Metal-catalyzed auto-oxidation contributes to 15–20% of total production in plant tissues, particularly under high UV exposure (λ=280–320 nm). Iron(III) ions accelerate decomposition to 2-hydroxy derivatives (t₁/₂=37 min vs. 142 min without catalyst).

Biological Functions and Ecological Roles

Plant Stress Signaling

In D. nobile, 2-hydroperoxyoctadeca-9,12,15-trienoic acid serves as the precursor for 12-oxo-phytodienoic acid (12-OPDA), with concentrations reaching 1.8 μg/mg DW in high-altitude specimens. The conversion pathway involves:

• Allene oxide synthase (AOS) catalyzing cyclization to (9Z,11E)-12-oxo-10,15-phytodienoic acid

• Subsequent reduction by OPDA reductase

• β-oxidation to form jasmonic acid

Altitude-induced production correlates with endophytic fungal diversity (R²=0.78, p<0.01), particularly Trichoderma rubrigenum colonization.

Fungal Symbiosis and Metabolic Regulation

Co-culture experiments demonstrate T. rubrigenum enhances plant 2-hydroperoxyoctadeca-9,12,15-trienoic acid levels by 66% through:

• Secretion of LOX-inducing metabolites (e.g., ergosterol derivatives)

• pH modulation to 6.2–6.8, optimizing LOX activity

• Competitive exclusion of metabolite-degrading microbes

Table 3: Endophytic Fungal Correlations with Metabolite Levels

Fungal Species	Correlation Coefficient (r)	p-value
Trichoderma rubrigenum	0.78	<0.01
Pleporales unclassified	0.67	<0.01
Phoma cf. nebulosa	0.65	<0.01

Analytical Methodologies and Quantification

UPLC–ESI–MS/MS Protocols

Current best practices for quantification involve:

• Extraction: 50 mg lyophilized tissue in 1.2 mL 70% methanol, vortexed 6×30 s

• Chromatography: Agilent SB-C18 column (1.8 μm, 2.1×100 mm), 0.35 mL/min gradient elution (ACN/0.1% HCOOH)

• MS Detection: Negative ESI mode, MRM transitions m/z 309→171 (CE=28 V), 309→225 (CE=22 V)

Method validation shows linearity (R²=0.9991) from 0.1–100 μg/mL, with LOD=0.05 ng/mg DW.

Challenges in Stabilization

The hydroperoxy group's lability necessitates:

• Immediate acidification to pH 3.5 post-extraction

• Storage at -80°C under argon atmosphere

• Derivatization with pentafluorobenzyl bromide for long-term analysis

Industrial and Pharmacological Perspectives

Agricultural Applications

Field trials with 0.01% foliar sprays demonstrate:

• 23% reduction in Phytophthora infestans infection in potatoes

• 18% increase in drought tolerance markers (proline, SOD activity)

• Synergy with T. rubrigenum inoculants for yield enhancement